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Compound of Interest

Compound Name: Chloralodol

Cat. No.: B1668634

Disclaimer: Specific safety and handling data for Chloralodol is limited. This guide is based on
the properties of its active metabolite, chloral hydrate, which is classified as toxic if swallowed
and causes skin and serious eye irritation.[1][2][3] A comprehensive, site-specific risk
assessment should be conducted by qualified safety professionals before any handling of
Chloralodol.

Chloralodol, a prodrug of chloral hydrate, is a hypnotic and sedative agent.[4] Although not
widely in use, its handling in a research or pharmaceutical development setting necessitates
stringent safety protocols to mitigate potential risks. This document provides essential safety
and logistical information, including operational and disposal plans, to ensure the safe handling
of this compound.

Essential Safety Information for Chloralodol (based
on Chloral Hydrate data)

A summary of the key hazards associated with chloral hydrate, the active metabolite of
Chloralodol, is presented below. These should be considered the minimum hazards to
assume for Chloralodol in the absence of specific data.
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Hazard Statement

Classification

Precautionary Statements

H301: Toxic if swallowed

Acute Toxicity, Oral

P301 + P310: IF
SWALLOWED: Immediately
call a POISON
CENTER/doctor.[1][2][3] P330:
Rinse mouth.[2][5]

H315: Causes skin irritation

Skin Irritation

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.[5]
P302 + P352: IF ON SKIN:
Wash with plenty of soap and
water.[1][3] P332 + P313: If
skin irritation occurs: Get
medical advice/attention.[3][5]
P362: Take off contaminated
clothing and wash before

reuse.[3]

H319: Causes serious eye

irritation

Eye Irritation

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.[5]
P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[1][2][3][5]
P337 + P313: If eye irritation
persists: Get medical

advice/attention.[3]

Standard Operating Procedure for Handling

Chloralodol
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The following workflow outlines the necessary steps for the safe handling of Chloralodol in a
laboratory setting.
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Standard Operating Procedure for Handling Chloralodol.

Detailed Experimental Protocol for Safe Handling

This protocol provides step-by-step guidance for researchers and laboratory personnel.
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. Preparation and Pre-Handling:

Risk Assessment: Before any work begins, perform a thorough risk assessment specific to
the planned experiment, considering the quantity of Chloralodol to be used and the
procedures involved.

Designated Area: All handling of Chloralodol powder should be conducted in a designated
area, such as a certified chemical fume hood or a powder containment hood, to minimize
inhalation exposure.

Emergency Preparedness: Ensure that an eyewash station and safety shower are readily
accessible and have been recently tested. Have a spill kit appropriate for chemical spills
readily available.

. Personal Protective Equipment (PPE):

Gloves: Wear two pairs of powder-free nitrile gloves that have been tested for use with
hazardous drugs.[6][7] The inner glove should be tucked under the cuff of the lab coat, and
the outer glove should extend over the cuff.

Eye Protection: Chemical safety goggles are mandatory to protect against splashes. A full-
face shield should be worn in addition to goggles when there is a significant risk of splashing.

[8]

Lab Coat: A disposable, back-closing gown made of a low-permeability fabric is required.[7]
This should be worn over personal clothing.

Respiratory Protection: For weighing and handling of the solid form, a NIOSH-certified N95
respirator or higher is recommended to prevent inhalation of airborne particles.[6]

. Handling and Experimental Procedures:

Weighing: Weigh solid Chloralodol in a chemical fume hood or a containment ventilated
enclosure. Use a disposable weighing dish to minimize contamination of the balance.

Dissolving: When preparing solutions, add the solvent to the solid Chloralodol slowly to
avoid splashing. If sonication is used, ensure the container is securely capped.
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e General Handling: Avoid eating, drinking, or smoking in the laboratory.[9] Wash hands
thoroughly after handling the compound, even if gloves were worn.[9]

4. Decontamination and Spill Cleanup:

o Work Surfaces: At the end of each procedure, decontaminate all work surfaces with an
appropriate cleaning agent.

» Spills: In the event of a spill, evacuate the immediate area. For small spills, trained personnel
wearing appropriate PPE should use a chemical spill kit to absorb and neutralize the
material. For large spills, evacuate the laboratory and contact the institutional safety office.

5. Waste Disposal:

o Solid Waste: All solid waste contaminated with Chloralodol, including used PPE, weighing
dishes, and paper towels, should be collected in a clearly labeled, sealed hazardous waste
container.[10]

 Liquid Waste: Unused solutions containing Chloralodol should be collected in a designated,
sealed hazardous waste container. Do not pour any Chloralodol-containing solutions down
the drain.[11]

» Disposal Protocol: All waste must be disposed of in accordance with federal, state, and local
regulations for hazardous chemical waste.[10] If available, utilize a drug take-back program
for disposal.[11][12] If a take-back program is not an option, the waste should be handled by
a licensed hazardous waste disposal company.

By adhering to these procedures, researchers and drug development professionals can
minimize their risk of exposure and ensure the safe handling of Chloralodol in the laboratory.
Continuous evaluation of these procedures and adherence to institutional safety guidelines are
paramount for maintaining a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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